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Compound of Interest

Compound Name: PENTLANDITE

Cat. No.: B1173512

This technical support center provides researchers, scientists, and mineral processing
professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and
experimental protocols to improve the selective flotation of pentlandite from pyrrhotite.

Frequently Asked Questions (FAQS)

Q1: Why is it so difficult to separate pentlandite from pyrrhotite?

Al: The primary challenge lies in the similar surface properties and flotation characteristics of
pentlandite and pyrrhotite. Both are iron-containing sulfide minerals that respond similarly to
conventional thiol collectors like xanthates, making selective separation difficult. Furthermore,
pyrrhotite can undergo collectorless flotation under certain conditions, further complicating its
rejection.[1][2][3]

Q2: What is the general strategy for improving selectivity?

A2: The most common strategy is to selectively depress, or inhibit the flotation of, pyrrhotite
while maintaining the floatability of pentlandite. This is typically achieved by carefully
controlling the pulp chemistry, including pH, pulp potential (Eh), and the targeted use of specific
depressing reagents.[3][4][5]

Q3: What are the most common depressants for pyrrhotite?

A3: Common depressants include:
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e Lime (CaO): Used to raise pulp pH, which can promote the formation of hydrophilic iron
hydroxides on the pyrrhotite surface, thus depressing it.[4][5][6]

e Polysaccharides: Reagents like carboxymethyl cellulose (CMC), guar gum, and starches can
selectively adsorb onto pyrrhotite and prevent collector adsorption.[4][5][7]

» Amines and Sulfites: Combinations of reagents like Diethylenetriamine (DETA) or
Triethylenetetramine (TETA) with sulfur dioxide (SO2) or sodium metabisulfite (SMBS) are
effective.[3][7][8][9] These work by mechanisms including the removal of activating ions from
the pyrrhotite surface.[3][10]

Q4: How does pH affect the separation?

A4: Pulp pH is a critical control parameter. Generally, alkaline conditions (pH 9-11) are favored
for pyrrhotite depression. At higher pH, pyrrhotite tends to oxidize more readily than
pentlandite, forming hydrophilic surface species that inhibit its flotation.[4][5][11] Howeuver,
excessively high pH using lime can also depress pentlandite, especially in ores with
serpentine gangue.[6]

Q5: What is the role of pulp potential (Eh)?

A5: Pulp potential (Eh) influences the adsorption of xanthate collectors on mineral surfaces.
Controlling the pulp potential to a specific range can enhance selectivity. Low-to-moderate
oxidizing potentials can favor the adsorption of collectors onto pentlandite over pyrrhotite.[1][2]
[12] For instance, controlling pulp potential between -50 mV and +50 mV has been shown to be
satisfactory for pentlandite recovery and pyrrhotite depression.[2]

Troubleshooting Guide
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Issue / Observation

Potential Cause(s)

Recommended Action(s) &
Troubleshooting Steps

High Pyrrhotite Recovery in
Concentrate

1. Insufficient Depressant
Dosage: The amount of
depressant may be too low to
effectively passivate the
pyrrhotite surfaces. 2. Incorrect
Pulp pH: The pH may not be in
the optimal range for selective
pyrrhotite depression (typically
pH 9-11). 3. Pyrrhotite
Activation: Dissolved metal
ions (e.g., Cu?*, Niz*) from
other minerals can adsorb onto
the pyrrhotite surface,
activating it for flotation.[10] 4.
High Pulp Potential: A highly
oxidizing environment can
promote the formation of
dixanthogen, which is a
powerful, less selective
collector that can float

pyrrhotite.[2]

1. Optimize Depressant
Dosage: Conduct a dosage
curve experiment to find the
optimal concentration of your
chosen depressant (e.g., CMC,
DETA/SOz). 2. Verify and
Adjust pH: Calibrate your pH
meter and adjust the pH using
a modifier like lime or soda
ash. Monitor pH throughout the
flotation process. Using lime to
achieve a pH of 10 can
enhance pyrrhotite oxidation
and depression.[4][5] 3. Add
Chelating Agents: Reagents
like DETA can complex with
and remove activating ions
from the pyrrhotite surface.[3]
[10] 4. Control Pulp Potential:
Measure and control the pulp
Eh. This can be done by
adding reducing agents (like
SOz2) or by limiting aeration
during conditioning.[2][12][13]

Low Pentlandite Recovery

1. Excessive Depressant
Dosage: High concentrations
of depressants, particularly
polysaccharides or high
dosages of lime, can also
depress pentlandite.[6] 2.
Slime Coating: Fine gangue
particles (e.g., serpentine) can
coat the pentlandite surface,

preventing collector adsorption

1. Reduce Depressant
Dosage: Re-evaluate the
depressant concentration to
find a balance that maximizes
pyrrhotite rejection without
significantly impacting
pentlandite recovery. 2. Use
Dispersants: Add dispersants
like sodium silicate or specific
polymers (e.g., CMC) to
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and flotation.[6][14] 3. Over-
Oxidation: Severe oxidation of
pentlandite surfaces can

render them hydrophilic.

prevent slime coating.[7] High-
intensity conditioning can also
help clean mineral surfaces.[7]
3. Sulfidization: If oxidation is
suspected, consider adding a
sulfidizing agent (e.g., NaHS)
to restore a sulfide surface to

the pentlandite particles.[4]

Poor Selectivity (Both Minerals
Floating)

1. Inappropriate Collector: The
collector being used may be
too strong or non-selective.
Long-chain xanthates are

more powerful but can be less
selective. 2. Lack of
Synergism: Using a collector or
depressant in isolation may not
be effective. A combination of

reagents is often required.[4]

[5]

1. Test Different Collectors:
Evaluate collectors with
different chain lengths. An
intermediate chain length
xanthate (e.g., Sodium Normal
Propyl Xanthate - SNPX) may
offer a better balance of power
and selectivity.[4][5] 2.
Combine Reagents: Test
combinations of reagents. For
example, use an intermediate
chain xanthate in conjunction
with a polysaccharide
depressant like guar gum.[4][5]
The combination of TETA and
sodium sulfite has also proven

successful.[8][9]

Data Tables for Experimental Reference

Table 1: Effect of pH Modifier on Mineral Recovery (%)
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Pentlandite  Pyrrhotite Chalcopyrit

pH Modifier  pH Recovery Recovery e Recovery  Reference
(%) (%) (%)
Lime (CaO) 10 Depressed Depressed High [6]
Soda Ash _
10 93 Low High [6]
(NazCO0s)

Table 2: Example Reagent Suites for Pentlandite-Pyrrhotite Separation
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Collector

Depressant(s)

pH

Key Outcome Reference

Sodium Normal
Propyl Xanthate
(SNPX)

Guar Gum

Achieved a

balance of

collector [41[5]
hydrophobicity

and selectivity.

Sodium Isobutyl
Xanthate (SIBX)

None (Potential
Control)

9.0-95

Selective
flotation of
pentlandite
achieved under [12][13]
controlled

potential (-0.095

to -0.005 V).

Sodium Isobutyl
Xanthate (SIBX)

Diethylenetriamin
e (DETA) + SOz

~9.2

Pentlandite

recovery of

~89% with

pyrrhotite [7]
recovery

restricted to

<12.5%.

Potassium Amyl
Xanthate (PAX)

Diethylenetriamin
e (DETA) +
Sodium
Metabisulfite
(SMBS)

9.2

Showed
significant
selective
depression of
: [3]
pyrrhotite at
sufficient
xanthate

dosages.

Experimental Protocols
Protocol 1: Bench-Scale Flotation for Depressant

Evaluation
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This protocol outlines a standard procedure for testing the effectiveness of a depressant in the
selective flotation of pentlandite.

e Ore Preparation:
o Obtain a representative ore sample.
o Crush the ore to a suitable size (e.g., -10 mesh).

o Grind the ore in a laboratory rod mill or ball mill to a target particle size (e.g., 80% passing
75 um). The pulp density during grinding should be maintained around 60-65% solids.

» Flotation Procedure:
o Transfer the ground slurry to a laboratory flotation cell (e.g., 2.5 L Denver cell).
o Adjust the pulp density to the desired level for flotation (e.g., 30-35% solids).
o Conditioning Stage 1 (pH and Depressant):

» Start the impeller. Measure and adjust the pulp pH to the target value (e.g., 9.2) using a
pH modifier (e.g., lime slurry).[3]

» Add the desired dosage of the depressant being tested (e.g., DETA/SMBS solution).
= Condition the pulp for a set time (e.g., 3-5 minutes).
o Conditioning Stage 2 (Collector and Frother):

» Add the collector (e.g., Potassium Amyl Xanthate - PAX) and condition for 2-3 minutes.

[3]
» Add the frother (e.g., MIBC) and condition for an additional 1 minute.
o Flotation Stage:

= Open the air inlet valve to a constant flow rate.
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» Collect the froth (concentrate) for a predetermined time (e.g., 8-10 minutes). Scrape the
froth every 15 seconds.

» Collect both the concentrate and the tailings.
e Analysis:
o Filter, dry, and weigh the concentrate and tailings samples.
o Assay the feed, concentrate, and tailings for Ni, Fe, and other relevant elements.

o Calculate the recovery and grade of pentlandite and pyrrhotite to determine the
separation efficiency.

Visualizations

Below are diagrams illustrating key workflows and relationships in pentlandite-pyrrhotite
separation.

Start: High Pyrrhotite
Recovery in Concentrate

Is Pulp pH in
Optimal Range (9-11)?

Adjust pH using
Lime or Soda Ash

Yes No Yes No Yes No

Increase Depressant
(e.g., DETA/SO2, CMC)
and Re-test

Review Collector Suite &
Consider Ore Mineralogy
(e.g., Activation)

Limit Aeration during
Conditioning or Add
Reducing Agent (e.g., SO2)
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Click to download full resolution via product page

Troubleshooting workflow for high pyrrhotite recovery.
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Simplified mechanism of selective depression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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